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Introduction
Membrane proteins are integral to a vast array of cellular processes, including signal

transduction, molecular transport, and cell adhesion. Consequently, they represent a major

class of therapeutic drug targets. However, the hydrophobic nature of these proteins presents

significant challenges for their extraction from the lipid bilayer while maintaining their native

conformation and biological activity. The choice of detergent is a critical factor in overcoming

these challenges.

MEGA-8 (Octanoyl-N-methylglucamide) is a non-ionic detergent that has proven to be a

valuable tool for the solubilization of membrane proteins. Its non-denaturing properties and

high critical micelle concentration (CMC) make it effective at disrupting lipid-lipid and lipid-

protein interactions without compromising protein structure and function.[1] This document

provides detailed application notes and protocols for the use of MEGA-8 in membrane protein

extraction and its compatibility with various downstream applications.

Properties of MEGA-8 and Other Common
Detergents
The selection of an appropriate detergent is crucial for the successful extraction and

purification of membrane proteins. The properties of the detergent, such as its critical micelle
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concentration (CMC), aggregation number, and chemical nature, will influence its effectiveness.

Below is a comparison of MEGA-8 with other commonly used detergents.

Property MEGA-8
n-Dodecyl-β-D-
maltoside (DDM)

CHAPS

Type Non-ionic Non-ionic Zwitterionic

Molecular Weight (

g/mol )
321.4 510.6 614.9

Critical Micelle

Concentration (CMC)
58-79 mM[1] 0.17 mM 8 mM

Aggregation Number ~70 98-147 4-14

Micelle Molecular

Weight (kDa)
~22.5 ~50-75 ~2.5-8.6

Dialyzable Yes (High CMC) No (Low CMC) Yes

UV Absorbance (280

nm)
Low[1] Low Low

Key Advantages

High CMC allows for

easy removal by

dialysis; non-

denaturing.[1]

Mild and effective for

a wide range of

membrane proteins.

Zwitterionic nature

can be beneficial for

maintaining protein-

protein interactions.

Application Note 1: General Protocol for Membrane
Protein Extraction from E. coli using MEGA-8
This protocol describes a general method for the extraction of a His-tagged membrane protein

from Escherichia coli using MEGA-8. Optimization of detergent concentration, incubation time,

and temperature may be necessary for specific proteins.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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